Cas no 2321335-96-8 (1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione)

• Product Name: 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione
• CAS No: 2321335-96-8
• MF: C₁₈H₂₀FN₃O₃
• MW: 345.368107795715
• CID: 5340754
• PubChem ID: 131703740
• Update Time: 2025-07-16

1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (E)-1-(1-(3-(2-fluorophenyl)acryloyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione
• 2321335-96-8
• AKOS040701520
• F6529-1736
• 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione

• Inchi： 1S/C18H20FN3O3/c1-20-17(24)12-22(18(20)25)14-8-10-21(11-9-14)16(23)7-6-13-4-2-3-5-15(13)19/h2-7,14H,8-12H2,1H3/b7-6+
• InChI Key： MOKATXROJIRWCC-VOTSOKGWSA-N
• SMILES： FC1C=CC=CC=1/C=C/C(N1CCC(CC1)N1C(N(C)C(C1)=O)=O)=O

Computed Properties

• Exact Mass: 345.14886967g/mol
• Monoisotopic Mass: 345.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione

Introduction to 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione and Its Significance in Modern Chemical Biology

1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione, with the CAS number 2321335-96-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The compound's unique structural motifs, including a piperidine ring and an imidazolidine-2,4-dione moiety, contribute to its multifaceted reactivity and biological relevance.

The presence of a fluorophenyl substituent in the molecule introduces a layer of complexity that is often exploited in medicinal chemistry for modulating pharmacokinetic properties. Fluoro-substituted aromatic rings are well-known for their ability to enhance metabolic stability, improve binding affinity, and influence receptor interactions. In the context of 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione, the (E)-3-(2-fluorophenyl)prop-2-enoyl group serves as a key pharmacophore, likely contributing to the compound's interaction with biological targets. This aspect has been explored in recent studies aiming to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione and biological macromolecules. These studies suggest that the compound's ability to bind to specific proteins or enzymes may be influenced by its conformational flexibility and the electronic properties of its substituents. The piperidine ring, in particular, is known to be a versatile scaffold in drug design due to its ability to adopt multiple conformations that can optimize binding interactions.

The methylimidazolidine-2,4-dione core of the molecule adds another dimension to its potential biological activity. This moiety is often found in bioactive compounds and has been implicated in various pharmacological effects. For instance, imidazolidine derivatives have shown promise in inhibiting certain enzymes or modulating ion channels. The incorporation of a methyl group at the 3-position further fine-tunes the electronic environment of the imidazolidine ring, potentially enhancing its interaction with biological targets.

In the context of current research trends, 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione aligns with the growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical targets for drug development due to their involvement in numerous cellular processes. The compound's structural features make it a candidate for disrupting or stabilizing these interactions, which could have therapeutic implications in various diseases.

Moreover, the synthesis of 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione represents an example of modern synthetic methodologies that allow for the efficient construction of complex heterocyclic frameworks. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have enabled chemists to access structurally diverse molecules with high precision. These synthetic strategies are crucial for generating libraries of compounds that can be screened for biological activity.

The potential applications of 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl}-3-methylimidazolidine-2,4-dione extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for chemical biologists studying enzyme mechanisms or exploring new synthetic pathways. For instance, derivatives of this compound could serve as probes to investigate the role of specific enzymes in cellular signaling pathways.

As research continues to uncover new biological functions and therapeutic targets, compounds like 1-{1-[(2E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-y}l]-3-methylimidazolidine\text{-}24\text{-dione (CAS no\ 2321335\ -\ 96\ -8) will undoubtedly play a significant role in shaping future drug discovery efforts. Their ability to interact with biological systems in novel ways provides a foundation for developing innovative therapeutic strategies that address unmet medical needs.